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Compound of Interest

3-Chloro-4-
Compound Name:
(trifluoromethyl)benzylamine

Cat. No.: B1323524

Technical Guide to 3-Chloro-4-
(trifluoromethyl)benzylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive material safety data sheet (MSDS) for 3-Chloro-4-
(trifluoromethyl)benzylamine (CAS No. 361393-93-3). It is intended to serve as an in-depth
technical resource for professionals in research, development, and manufacturing who handle
this compound. This guide details the known physical and chemical properties, outlines the
significant health and environmental hazards, and provides protocols for safe handling,
storage, and emergency procedures. All quantitative data is presented in tabular format for
clarity and ease of reference. Visual aids in the form of logical workflow diagrams are included
to delineate hazard identification and safe handling processes.

Chemical Identification and Physical Properties

3-Chloro-4-(trifluoromethyl)benzylamine is a substituted benzylamine derivative. Its
structure incorporates both a chloro and a trifluoromethyl group on the benzene ring, which
significantly influences its chemical reactivity and toxicological profile.
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Identifier Value

Chemical Name 3-Chloro-4-(trifluoromethyl)benzylamine
CAS Number 361393-93-3

Molecular Formula CsH7CIFsN[1]

Molecular Weight 209.60 g/mol [1]

Synonyms 3-F-4-(=RmBE)TR

Table 1: Physical and Chemical Properties

Property Value Source
Boiling Point 233.304 °C at 760 mmHg [2]
Flash Point 94.899 °C [2]
Density 1.353 g/cm3 [3]
Melting Point Data not available

Solubility Data not available

Appearance Data not available

Odor Data not available

Hazard Identification and Classification

This compound is classified as a hazardous substance, primarily due to its corrosive nature.
The available data indicates that it can cause severe skin burns and eye damage upon contact.

Table 2: GHS Hazard Classification
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Classification Code Description

Causes severe skin burns and

Skin Corrosion/Irritation H314

eye damagel[1]
Pictogram GHSO05 (Corrosion) [1]
Signal Word Danger [1]
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Caption: Hazard identification workflow for 3-Chloro-4-(trifluoromethyl)benzylamine.

Toxicological Information

Detailed quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%), are not readily available in the public domain for this specific compound.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.alachem.co.jp/en/product/361393-93-3
https://www.alachem.co.jp/en/product/361393-93-3
https://www.alachem.co.jp/en/product/361393-93-3
https://www.benchchem.com/product/b1323524?utm_src=pdf-body-img
https://www.benchchem.com/product/b1323524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The primary toxicological concern is its corrosive action on tissues.

Table 3: Summary of Toxicological Effects

Endpoint Result

Acute Oral Toxicity Data not available

Acute Dermal Toxicity Data not available

Acute Inhalation Toxicity Data not available

Skin Corrosion/Irritation Causes severe skin burns.
Serious Eye Damage/Irritation Causes serious eye damage.
Respiratory or Skin Sensitization Data not available

Germ Cell Mutagenicity Data not available
Carcinogenicity Data not available
Reproductive Toxicity Data not available

Specific Target Organ Toxicity (Single Exposure)  Data not available

Specific Target Organ Toxicity (Repeated )
Data not available
Exposure)

Aspiration Hazard Data not available

Experimental Protocols and Safe Handling

Given the corrosive nature of this chemical, stringent adherence to safety protocols is
mandatory. The following sections outline the recommended procedures for handling, storage,
and disposal.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The minimum
required PPE includes:

o Eye Protection: Chemical safety goggles and a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
o Skin and Body Protection: A chemical-resistant apron or full-body suit, and closed-toe shoes.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
inhalation risk is high, a NIOSH-approved respirator with an appropriate cartridge is
necessary.

Handling and Storage

e Handling: Avoid direct contact with the substance. Use only in a chemical fume hood. Do not
breathe vapors or mists. Prevent the formation of aerosols.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents. The recommended storage
temperature is 4°C, protected from light.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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